Parp-1-IN-32

• Molecular Formula: C21H16N2O5
• Molecular Weight: 376.4 g/mol
• InChI: InChI=1S/C21H16N2O5/c24-14(6-7-15(25)26)9-4-5-13-12(8-9)16-18-17(20(27)23-21(18)28)10-2-1-3-11(10)19(16)22-13/h4-5,8,22H,1-3,6-7H2,(H,25,26)(H,23,27,28)
• InChIKey: PXBGCYWEALZWAZ-UHFFFAOYSA-N

Parp-1-IN-32 Identity and Specifications

Parp-1-IN-32 (also designated compound 15) is a synthetic small-molecule inhibitor of poly(ADP-ribose) polymerase‑1 (PARP-1) with the molecular formula C₂₁H₁₆N₂O₅, a molecular weight of 376.36 Da, and CAS registry number 374069‑33‑7 . Its core chemotype is a 2‑(4‑methoxyphenyl)‑1,3‑dioxo‑2,3‑dihydro‑1H‑benzo[de]isoquinoline scaffold, a naphthalimide-derived structure that distinguishes it from the phthalazinone (olaparib), benzimidazole (veliparib), and indazole (niraparib) backbones of clinically approved PARP inhibitors . The compound is supplied as a solid with a purity specification of ≥95% and is soluble in DMSO for in vitro applications . In a cell‑free enzymatic assay using biotinylated poly(ADP‑ribose) incorporation onto histone protein as readout, Parp-1-IN-32 inhibits PARP-1 with an IC₅₀ of 460 nM, placing it in the moderate‑potency tier among PARP-1 inhibitors [1].

Tool compound Moderate-potency PARP-1 inhibitor for enzymatic screening

Scaffold Naphthalimide core, distinct from phthalazinone and benzimidazole inhibitors

Assay fit Cell-free PARP-1 assay; supports sensitivity-window calibration

• [1] BindingDB, Entry BDBM50096142 (ChEMBL3593985): IC₅₀ = 460 nM against PARP-1, TACS-Sapphire histone incorporation assay. View Source

Why Parp-1-IN-32 Has No Direct Substitute

PARP-1 inhibitors are not a homogeneous class. Enzymatic IC₅₀ values span more than three orders of magnitude (sub‑nanomolar to micromolar), and clinically used inhibitors such as talazoparib (IC₅₀ 0.57 nM), olaparib (IC₅₀ 5 nM), and veliparib (Ki 5.2 nM) differ profoundly in their DNA‑trapping potency, selectivity over PARP‑2, and cellular cytotoxicity profiles [1][2]. Parp-1-IN-32, with an IC₅₀ of 460 nM, occupies a distinct potency niche that is approximately 92‑fold weaker than olaparib and roughly 2.5‑fold weaker than the naphthalimide probe 4‑amino‑1,8‑naphthalimide (IC₅₀ 180 nM) [3]. Substituting a high‑potency clinical PARP inhibitor for Parp-1-IN-32 in comparative dose‑response or SAR studies would collapse the experimental dynamic range and obscure scaffold‑specific pharmacological effects. Conversely, using Parp-1-IN-32 where a sub‑nanomolar inhibitor is required would fail to achieve sufficient target engagement. The quantitative evidence below demonstrates exactly where Parp-1-IN-32 diverges from its closest analogs and why procurement decisions must be guided by these measured parameters.

This product Parp-1-IN-32 (IC₅₀ 460 nM)

Risk if substituted Collapses dynamic range in SAR studies vs. sub-nanomolar clinical inhibitors; target engagement may not reach experimental threshold

Naphthalimide core Distinct binding geometry

Risk if substituted Selectivity fingerprint and off-target profile may not transfer from phthalazinone or benzimidazole scaffolds

Research grade Purity ≥95%

Risk if substituted Impurity profile may confound quantitative cellular or in vivo dose-response interpretation without in-house verification

• [1] Murai J, et al. Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. Cancer Research, 2012. Table comparing talazoparib, niraparib, rucaparib, olaparib, and veliparib IC₅₀ and trapping potency. View Source
• [2] Shen Y, et al. BMN 673, a Novel and Highly Potent PARP1/2 Inhibitor. Clinical Cancer Research, 2013. Table 1 comparing BMN 673, veliparib, rucaparib, and olaparib IC₅₀ values. View Source
• [3] BindingDB, Entry BDBM50096142 (ChEMBL3593985): Parp-1-IN-32 IC₅₀ = 460 nM against PARP-1. View Source

Parp-1-IN-32 vs. Clinical PARP Inhibitors

Enzymatic Potency vs. Olaparib and Veliparib

In a biochemical PARP-1 inhibition assay measuring incorporation of biotinylated poly(ADP-ribose) onto histone protein, Parp-1-IN-32 exhibits an IC₅₀ of 460 nM [1]. This is approximately 92‑fold less potent than the clinical PARP inhibitor olaparib, which inhibits PARP-1 with an IC₅₀ of 5 nM in a comparable cell‑free enzymatic assay . Parp-1-IN-32 is also approximately 2.5‑fold less potent than 4‑amino‑1,8‑naphthalimide (4‑ANI, IC₅₀ 180 nM), a structurally related naphthalimide PARP inhibitor, and far less potent than veliparib, which inhibits PARP-1 with a Ki of 5.2 nM .

Enzymatic potency vs. clinical inhibitors

Cross-study comparable

IC₅₀ 460 nM

~92-fold weaker than olaparib (IC₅₀ 5 nM); ~2.5-fold weaker than 4-ANI (180 nM)

Supports assay-sensitivity calibration and naphthalimide SAR; not a surrogate for clinical inhibitors

Evidence Dimension	PARP-1 enzymatic inhibition potency (IC₅₀)
Target Compound Data	460 nM (Parp-1-IN-32)
Comparator Or Baseline	Olaparib: 5 nM; Veliparib: Ki = 5.2 nM (≈IC₅₀); 4‑ANI: 180 nM
Quantified Difference	~92‑fold weaker than olaparib; ~2.5‑fold weaker than 4‑ANI; ~88‑fold weaker than veliparib
Conditions	Cell‑free PARP-1 enzymatic assay; biotinylated poly(ADP‑ribose) incorporation onto histone protein (TACS‑Sapphire, 60 min) for Parp-1-IN-32; comparable cell‑free PARP-1 enzymatic assays for olaparib, veliparib, and 4‑ANI

Why This Matters

The ~92‑fold potency difference relative to olaparib means that Parp-1-IN-32 cannot serve as a surrogate for clinical PARP inhibitors in target‑engagement or cellular efficacy studies, but its moderate potency is useful for establishing assay sensitivity windows and for SAR campaigns exploring naphthalimide‑based PARP-1 ligands.

• [1] BindingDB, Entry BDBM50096142 (ChEMBL3593985): IC₅₀ = 460 nM against PARP-1. View Source

Naphthalimide Core vs. Other PARP Inhibitor Scaffolds

Parp-1-IN-32 possesses a 2‑(4‑methoxyphenyl)‑1,3‑dioxo‑2,3‑dihydro‑1H‑benzo[de]isoquinoline (naphthalimide) core . This scaffold is structurally distinct from the phthalazinone core of olaparib, the benzimidazole carboxamide core of veliparib, the indazole carboxamide core of niraparib, and the tetracyclic lactam core of talazoparib [1]. The naphthalimide pharmacophore engages the PARP-1 NAD⁺‑binding pocket through a different hydrogen‑bonding and π‑stacking geometry compared with phthalazinone‑based inhibitors, which may translate into distinct selectivity fingerprints and off‑target liability profiles [1].

Naphthalimide scaffold vs. other cores

Class-level inference

2-(4-methoxyphenyl)-1,3-dioxo-benzo[de]isoquinoline

Distinct from phthalazinone, benzimidazole, indazole, tetracyclic lactam cores

Offers a distinct chemotype for cross-scaffold selectivity profiling; binding geometry may differ

Evidence Dimension	Core chemical scaffold
Target Compound Data	2-(4-methoxyphenyl)-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline (naphthalimide derivative)
Comparator Or Baseline	Olaparib: phthalazinone; Veliparib: benzimidazole; Niraparib: indazole; Talazoparib: tetracyclic lactam
Quantified Difference	Qualitative scaffold difference (no direct enzymatic comparison available for scaffold‑specific selectivity effects)
Conditions	Chemical structure determination by NMR and mass spectrometry; scaffold classification

Why This Matters

The naphthalimide scaffold of Parp-1-IN-32 offers a distinct chemical starting point for medicinal chemistry campaigns seeking to develop PARP-1 inhibitors with physicochemical or selectivity profiles that diverge from existing clinical chemotypes.

• [1] Curtin NJ, Szabo C. Poly(ADP-ribose) polymerase inhibition: past, present and future. Nature Reviews Drug Discovery, 2020. Review of PARP inhibitor scaffolds. View Source

Purity and Supply Specifications

Parp-1-IN-32 is supplied with a purity specification of ≥95% as determined by standard analytical methods (HPLC or equivalent), which is typical for research‑grade PARP inhibitor tool compounds . In comparison, clinical‑grade olaparib and veliparib are typically supplied at ≥99.5% purity by vendors such as MedChemExpress and Selleck Chemicals . The solid compound is stable for at least 3 years when stored at −20 °C as a powder and for 1 year at −80 °C in solvent, with shipping at ambient temperature .

Purity and supply specifications

Data to verify

≥95% (research grade)

Clinical-grade comparators typically ≥99.5%

Adequate for biochemical screening; in-house purity verification recommended for quantitative cellular studies

Evidence Dimension	Product purity specification
Target Compound Data	≥95% (Parp-1-IN-32)
Comparator Or Baseline	Olaparib: ≥99.98% (MedChemExpress); Veliparib: ≥99.77% (MedChemExpress)
Quantified Difference	≥4.5‑4.8 percentage points lower purity specification
Conditions	Vendor‑specified purity; analytical method may vary by supplier

Why This Matters

The ≥95% purity specification is adequate for biochemical screening and SAR studies but should be verified by in‑house analytical methods before use in quantitative cellular or in vivo experiments where impurities may confound dose‑response interpretation.

Molecular Weight and Physicochemical Comparison

Parp-1-IN-32 has a molecular weight of 376.36 Da . This is substantially lower than the molecular weights of olaparib (434.5 Da), niraparib (320.4 Da), and talazoparib (380.8 Da), but higher than veliparib (244.3 Da) [1]. The compound's naphthalimide core and 4‑methoxyphenyl substituent confer a distinct lipophilicity and hydrogen‑bonding profile that may influence membrane permeability and non‑specific protein binding relative to smaller (veliparib) or larger (olaparib) PARP inhibitors [1].

Molecular weight comparison

Supporting evidence

376.36 Da

58 Da lower than olaparib; 132 Da higher than veliparib

Intermediate size may influence permeability and solubility relative to clinical PARP inhibitors

Evidence Dimension	Molecular weight (Da)
Target Compound Data	376.36 Da
Comparator Or Baseline	Olaparib: 434.5 Da; Veliparib: 244.3 Da; Niraparib: 320.4 Da; Talazoparib: 380.8 Da
Quantified Difference	58.14 Da lower than olaparib; 132.06 Da higher than veliparib; 4.44 Da lower than talazoparib
Conditions	Calculated molecular weight based on molecular formula

Why This Matters

The intermediate molecular weight of Parp-1-IN-32 places it in a distinct physicochemical space that may be advantageous for projects seeking PARP-1 ligands with balanced permeability and solubility properties between the extremes represented by veliparib and olaparib.

• [1] Nature Reviews Drug Discovery, 2020, Table: Properties of clinically approved PARP inhibitors including molecular weights. View Source

Parp-1-IN-32 Research and Industrial Applications

PARP-1 Assay Sensitivity Calibration

Parp-1-IN-32, with its IC₅₀ of 460 nM in the TACS‑Sapphire histone incorporation assay, is well‑suited as a reference compound for calibrating the lower sensitivity limit of high‑throughput PARP-1 screening assays. Its approximately 92‑fold weaker potency relative to olaparib (IC₅₀ 5 nM) provides a broad dynamic range for distinguishing weak from strong inhibitors in primary screens, enabling robust Z‑factor determination and assay quality control [1].

SAR of Naphthalimide-Based PARP-1 Inhibitors

The naphthalimide core of Parp-1-IN-32 distinguishes it from all clinically approved PARP inhibitors. Medicinal chemistry teams pursuing novel PARP-1 chemotypes can use Parp-1-IN-32 as a starting scaffold for systematic SAR campaigns, comparing substituent effects on PARP-1 inhibition potency and selectivity against the established 4‑amino‑1,8‑naphthalimide probe (IC₅₀ 180 nM) .

Cross-Scaffold Pharmacological Profiling

The distinct naphthalimide scaffold of Parp-1-IN-32 enables cross‑scaffold selectivity profiling when tested alongside phthalazinone (olaparib), benzimidazole (veliparib), and indazole (niraparib) inhibitors. Such comparative studies can reveal scaffold‑specific off‑target interactions and differential effects on PARP family members (PARP‑2, PARP‑3, tankyrases) that are not captured by PARP-1 IC₅₀ alone .

Negative Control in DNA Damage Response Pathways

Given its moderate PARP-1 potency, Parp-1-IN-32 can serve as a graded‑inhibition tool in cellular DNA damage response experiments where complete PARP-1 ablation (achieved by talazoparib or olaparib) may obscure intermediate phenotypes. The compound's ~88‑fold weaker inhibition relative to veliparib allows researchers to titrate PARP-1 activity across a wide concentration range, facilitating dose‑response dissection of PARP‑dependent DNA repair pathways [1].

Application

Selection Property

Validation Focus

Assay sensitivity calibration

Moderate enzymatic potency

Z-factor determination; lower sensitivity-limit calibration

Naphthalimide SAR campaigns

Distinct naphthalimide scaffold

Substituent-effect comparison vs. 4-ANI probe

Cross-scaffold profiling

Non-phthalazinone core

PARP isoform selectivity; off-target interaction review

DNA damage response studies

Graded inhibition profile

Dose-response dissection of PARP-dependent repair pathways

• [1] BindingDB, Entry BDBM50096142 (ChEMBL3593985): Parp-1-IN-32 IC₅₀ = 460 nM against PARP-1. View Source